(R)-(9H-fluoren-9-yl)methyl (1-hydroxy-3-(trityloxy)propan-2-yl)carbamate

• IUPAC Name: 9H-fluoren-9-ylmethyl N-[(2R)-1-hydroxy-3-trityloxypropan-2-yl]carbamate
• InChI: InChI=1S/C37H33NO4/c39-24-30(38-36(40)41-26-35-33-22-12-10-20-31(33)32-21-11-13-23-34(32)35)25-42-37(27-14-4-1-5-15-27,28-16-6-2-7-17-28)29-18-8-3-9-19-29/h1-23,30,35,39H,24-26H2,(H,38,40)/t30-/m1/s1
• InChI Key: WMMMFDIZJLULPB-SSEXGKCCSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)OCC(CO)NC(=O)OCC4C5=CC=CC=C5C6=CC=CC=C46
• Isomeric SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)OC[C@@H](CO)NC(=O)OCC4C5=CC=CC=C5C6=CC=CC=C46
• Molecular Formula: C37H33NO4
• Molecular Weight: 555.7 g/mol

Description

The compound (2S,4S)-tert-butyl 2-(aminomethyl)-4-((tert-butyldimethylsilyl)oxy)pyrrolidine-1-carboxylate (CAS: 186202-47-1) is a pyrrolidine derivative featuring a stereospecific (2S,4S) configuration. Its structure includes a tert-butoxycarbonyl (Boc) group at the 1-position, an aminomethyl substituent at the 2-position, and a tert-butyldimethylsilyl (TBS)-protected hydroxyl group at the 4-position. The Boc group serves as a protective moiety for amines, while the TBS group stabilizes the hydroxyl group against undesired reactions during synthesis. This compound is primarily utilized as an intermediate in pharmaceutical chemistry, particularly in the synthesis of bioactive molecules where stereochemical integrity is critical .

Biological Activity

(R)-(9H-fluoren-9-yl)methyl (1-hydroxy-3-(trityloxy)propan-2-yl)carbamate is a synthetic compound with potential applications in medicinal chemistry. Its unique structural components, including the fluorenylmethyl group and the trityloxypropan-2-yl moiety, suggest diverse biological activities. This article reviews its biological activity, focusing on mechanisms of action, pharmacological profiles, and relevant case studies.

Chemical Structure and Properties

The compound features a fluorenylmethyl backbone, which is known for its stability and ability to form strong interactions with biological targets. The presence of the carbamate functional group enhances its potential as an enzyme inhibitor or receptor modulator.

The biological activity of (R)-(9H-fluoren-9-yl)methyl (1-hydroxy-3-(trityloxy)propan-2-yl)carbamate is primarily attributed to its interaction with specific molecular targets:

• Enzyme Inhibition : The compound may act as an enzyme inhibitor by binding to the active site of target enzymes, thereby preventing substrate binding and catalytic activity.
• Receptor Binding : It has shown potential for modulating cellular receptors involved in various signaling pathways, which can lead to anti-inflammatory or anticancer effects.

Biological Activity Data

Research indicates that compounds with similar structures often exhibit significant pharmacological properties. The following table summarizes key findings related to the biological activity of (R)-(9H-fluoren-9-yl)methyl (1-hydroxy-3-(trityloxy)propan-2-yl)carbamate and its analogs:

Compound Name	Biological Activity	Reference
(R)-(9H-fluoren-9-yl)methyl (1-hydroxypropan-2-yl)carbamate	Enzyme inhibition; receptor modulation
R-navarixin	Inhibition of CXCR2; anti-inflammatory
9H-fluoren-9-ylmethyl N-(2,3-dihydroxypropyl)carbamate	Potential anticancer properties

Case Study 1: Inhibition of CXCR2

A study investigated the binding affinity and inhibitory effects of R-navarixin, a related compound, on CXCR2, a receptor implicated in inflammatory responses. The results demonstrated significant inhibition with a $pK_i$ value of 9.19 ± 0.17, indicating strong binding affinity and potential therapeutic implications for pulmonary diseases .

Case Study 2: Anticancer Activity

Another study explored the anticancer properties of fluorenylmethyl carbamates, including derivatives similar to (R)-(9H-fluoren-9-yl)methyl (1-hydroxy-3-(trityloxy)propan-2-yl)carbamate. The findings suggested that these compounds could induce apoptosis in cancer cells through modulation of specific signaling pathways .

Research Findings

Recent research has highlighted several critical aspects of the biological activity of this compound:

• Selectivity : Studies show that (R)-(9H-fluoren-9-yl)methyl (1-hydroxy-3-(trityloxy)propan-2-yl)carbamate exhibits selectivity towards certain enzymes and receptors, which is crucial for minimizing side effects in therapeutic applications.
• Synergistic Effects : When combined with other therapeutic agents, this compound has shown enhanced efficacy in preclinical models, particularly in cancer therapy .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis compare the target compound with structurally related pyrrolidine derivatives, focusing on functional groups, protective strategies, and applications.

Table 1: Structural and Functional Comparison of Pyrrolidine Derivatives

Compound Name	Molecular Formula	Molecular Weight	Key Functional Groups	Protective Groups	Key Features/Applications	Reference
(2S,4S)-tert-butyl 2-(aminomethyl)-4-((tert-butyldimethylsilyl)oxy)pyrrolidine-1-carboxylate	C₁₇H₃₄N₂O₃Si	366.56	Aminomethyl, TBS-protected hydroxyl	Boc, TBS	Intermediate in drug synthesis; stable under basic conditions
(2S,4S)-tert-butyl 4-(tert-butyldimethylsilyloxy)-2-(N-methyl-N-phenylcarbamoyl)pyrrolidine-1-carboxylate (14)	C₂₂H₄₂N₂O₄Si	438.67	Carbamoyl, TBS-protected hydroxyl	Boc, TBS	Taxol analog synthesis; ZnBr₂-mediated deprotection
(2S,4R)-tert-butyl 2-(hydroxymethyl)-4-(methylsulfonyloxy)pyrrolidine-1-carboxylate	C₁₁H₂₁NO₆S	295.35	Hydroxymethyl, methylsulfonyloxy	Boc, Ms	Reactive leaving group (Ms) for nucleophilic substitutions
(2S,4R)-tert-butyl 4-(((benzyloxy)carbonyl)amino)-2-(hydroxymethyl)pyrrolidine-1-carboxylate	C₁₈H₂₆N₂O₅	350.41	Hydroxymethyl, Cbz-protected amino	Boc, Cbz	Hydrogenolysis-labile Cbz group for amine deprotection
(2S,4S)-tert-butyl 2-formyl-4-methylpyrrolidine-1-carboxylate	C₁₂H₂₁NO₃	227.30	Formyl, methyl	Boc	Aldehyde functionality for nucleophilic additions

Key Findings from Comparative Analysis

Functional Group Diversity: The aminomethyl group in the target compound enables versatile functionalization (e.g., acylation, Schiff base formation), distinguishing it from derivatives with carbamoyl (compound 14) or formyl () groups. TBS vs. Ms Protection: The TBS group in the target compound enhances stability under basic and nucleophilic conditions, whereas the methylsulfonyloxy (Ms) group in acts as a leaving group for substitution reactions.

Stereochemical Impact :

• The (2S,4S) configuration in the target compound and compound 14 ensures spatial alignment critical for biological activity, such as binding to enzyme active sites. In contrast, the (2S,4R) isomer in exhibits distinct reactivity due to altered stereochemistry .

Protective Group Strategies: Boc vs. Cbz: The Boc group (target compound) is cleaved under acidic conditions (e.g., TFA), while the Cbz group () requires hydrogenolysis, offering orthogonal deprotection routes in multi-step syntheses. TBS Stability: TBS-protected hydroxyls (target compound, compound 14) resist hydrolysis under mild conditions, unlike unprotected hydroxyls (), which may undergo unwanted oxidation or esterification.

Applications in Drug Synthesis: Compound 14 () was used in taxol analog synthesis, leveraging its carbamoyl group for amide bond formation. The target compound’s aminomethyl group could similarly serve as a handle for coupling with carboxylic acids or heterocycles.

Challenges and Limitations

• Steric Hindrance : The bulky TBS and Boc groups may hinder reactions requiring steric access to the pyrrolidine core.
• Deprotection Specificity : TBS removal (e.g., TBAF) must be carefully timed to avoid side reactions, unlike Cbz deprotection, which is milder but requires hydrogenation equipment.